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Compound of Interest

Compound Name: Chlorpropham

Cat. No.: B1668850 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides immediate, essential safety and

logistical information for the handling of Chlorpropham, including personal protective

equipment (PPE) guidelines, operational procedures, and disposal plans.

Personal Protective Equipment (PPE) for
Chlorpropham
Proper PPE is the primary control measure to prevent exposure when handling

Chlorpropham. Personnel must be trained in the correct donning and doffing of all required

equipment.[1] Below is a summary of the recommended PPE.
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Protection Type Specific Requirements Rationale

Hand Protection

Wear two pairs of chemical-

resistant, powder-free nitrile

gloves. The inner glove should

be tucked under the gown cuff,

and the outer glove should

extend over the cuff. Change

gloves immediately if torn,

punctured, or contaminated.[1]

[2]

Prevents dermal absorption.

Double-gloving provides an

extra layer of protection

against contamination during

handling and disposal.[1]

Body Protection

Wear a disposable, low-

permeability fabric gown with a

solid front, long sleeves, and

tight-fitting knit cuffs.[1]

Chemical-resistant coveralls

over a long-sleeved shirt and

pants are also recommended.

[2]

Protects skin from contact and

prevents contamination of

personal clothing.[1]

Eye and Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[3]

Protects against splashes,

dust, and aerosols.

Respiratory Protection

For operations that may

generate dust or aerosols, use

a NIOSH-approved half-face

respirator equipped with an

organic vapor/acid gas

cartridge with a dust/mist filter.

[4] A particulate filter respirator

adapted to the airborne

concentration of the substance

is also an option.[5]

Prevents inhalation of harmful

dust or vapors.
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Emergency Procedures
In the event of exposure or a spill, follow these procedures:

If Inhaled: Move the person to fresh air and allow them to rest.[6] If the person is not

breathing, give artificial respiration. Call a poison control center or doctor for treatment

advice.[7]

Following Skin Contact: Remove contaminated clothing immediately.[6][7] Rinse the skin with

plenty of water for 15-20 minutes, and then wash with soap and water.[2][6][7]

Following Eye Contact: Rinse cautiously with water for at least 15 minutes, also under the

eyelids.[3][6] Remove contact lenses if present and easy to do, and continue rinsing.[2][6]

Seek medical attention.[6]

Following Ingestion: Give one or two glasses of water to drink.[6] Call a poison control center

or doctor immediately for treatment advice.[2][7] Do not induce vomiting unless told to do so

by a poison control center or doctor.[7]

In Case of Fire: Evacuate the area and notify the fire department, providing them with the

safety data sheet.[8] Build dikes to contain any contaminated water runoff.[8]

Handling and Disposal Workflow
The following diagram outlines the procedural steps for the safe handling and disposal of

Chlorpropham in a laboratory setting.
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Safe Handling and Disposal Workflow for Chlorpropham.
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Operational Plan
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store Chlorpropham in a cool, dry, and well-ventilated place, away from heat, sparks, open

flames, and hot surfaces.[3][6]

Keep the container tightly closed when not in use and store it locked up.[3][7][9]

Store away from food and animal feed.[7]

Handling:

Always handle Chlorpropham in a well-ventilated area.[5][6]

Avoid contact with skin and eyes, and prevent the formation of dust and aerosols.[5][6]

Do not eat, drink, or smoke in work areas.[7]

Use non-sparking tools to prevent fire from electrostatic discharge.[5][6]

Disposal Plan
Unused Product: The most favorable course of action is to use an alternative chemical

product with less inherent propensity for occupational exposure or environmental

contamination.[4] If this is not possible, any unused portion of the material should be

recycled for its approved use or returned to the manufacturer or supplier.[4]

Waste Material: Dispose of contents and containers at an appropriate treatment and disposal

facility in accordance with applicable laws and regulations.[6] Incineration at high

temperatures with effluent gas scrubbing is a recommended method.[4]

Spills: In case of a spill, collect the spillage.[5][6] Sweep the spilled substance into covered

containers.[5] For water spills with a concentration of 10 ppm or greater, apply activated

carbon at ten times the spilled amount and remove the trapped material with suction hoses.

[4]
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Contaminated Clothing: Remove contaminated clothing and discard or wash it before reuse.

[7]

Environmental Precautions: Do not allow Chlorpropham to enter sewers or surface/ground

water.[9] Inform respective authorities in case of seepage into a water course or sewage

system.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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